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An In-Depth Technical Guide to the Core Chemical Differences Between Acid and Reactive
Violet Dyes A Comparative Analysis of C.I. Acid Violet 7 and C.l. Reactive Violet 5

Prepared by: Gemini, Senior Application Scientist

Executive Summary

This technical guide provides a detailed comparative analysis of the core chemical differences
between two distinct classes of violet dyes, represented by C.I. Acid Violet 7 and C.I. Reactive
Violet 5. While both are azo dyes sharing a similar chromophore, their fundamental distinction
lies in their functional groups, which dictate entirely different mechanisms of substrate
interaction. Acid Violet 7 operates through ionic bonding and electrostatic interactions, suitable
for proteinaceous substrates. In contrast, Reactive Violet 5 utilizes a vinyl sulfone reactive
group to form highly stable, permanent covalent bonds with cellulosic materials. This document
will dissect their molecular structures, elucidate the functional implications of these differences
on their application and performance, and provide standardized protocols for their analytical
differentiation. This guide is intended for researchers, scientists, and professionals in drug
development and material science who require a deep understanding of dye chemistry for
applications such as biological staining, conjugation, and material functionalization.

Note on Nomenclature:The topic specified "Reactive Violet 7." However, this designation is not
consistently linked to a single, well-defined chemical structure in major chemical databases. To
ensure scientific accuracy, this guide will use C.I. Reactive Violet 5 (C.I. 18097; CAS 12226-38-
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9), a well-characterized and representative vinyl sulfone-type violet reactive dye, for a precise
and technically sound comparison against the clearly defined C.I. Acid Violet 7 (C.I. 18055;
CAS 4321-69-1).

Introduction to Dye Classes: A Tale of Two Bonding
Mechanisms

The classification of a dye is determined not by its color, but by its application method and the
nature of the chemical interaction it has with a substrate. The core distinction between acid and
reactive dyes lies in the permanence and type of bond they form.

e Acid Dyes: This class of dyes is so named because they are applied in an acidic medium.[1]
They are typically anionic, featuring one or more sulfonic acid groups (-SOsH). These groups
are negatively charged in solution and form strong ionic bonds, or salt bridges, with cationic
sites on the substrate, such as the protonated amine groups (-NHs*) in protein fibers like
wool and silk.[2][3] This interaction is governed by electrostatic attraction.

o Reactive Dyes: Reactive dyes represent a more modern class of colorants that form a
covalent bond with the substrate.[4] This chemical reaction creates a much stronger and
more permanent attachment than the ionic interactions of acid dyes, resulting in excellent
wash fastness.[1][2] The dye molecule contains a specific reactive group (e.g., a vinyl
sulfone or a chlorotriazine) that, under the right conditions (typically alkaline), chemically
reacts with nucleophilic groups on the substrate, such as the hydroxyl (-OH) groups of
cellulose in cotton.[4]

Molecular Structure Analysis

The divergent functionalities of Acid Violet 7 and Reactive Violet 5 are direct consequences of
their distinct molecular architectures. Both are monoazo dyes, meaning their color originates
from a single azo (-N=N-) linkage between aromatic structures, which forms the chromophore.

[2][5]

C.l. Acid Violet 7 (C.l. 18055)

e Chemical Name: Disodium 5-acetamido-3-(4-acetamidophenyl)azo-4-hydroxynaphthalene-
2,7-disulphonate[6]
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e CAS Number: 4321-69-1[6][7]

e Molecular Formula: C20H16N4Na209S2[7][8]

e Molecular Weight: 566.47 g/mol [7][8]

The structure of Acid Violet 7 is characterized by:

e An Azo Chromophore: The central -N=N- group connects a substituted phenyl ring to a
substituted naphthalene ring system.

» Sulfonic Acid Groups: Two -SOs~Na* groups are present on the naphthalene ring. These are
the primary water-solubilizing groups and, more importantly, the sites for ionic interaction
with substrates.

o Auxochromes: The hydroxyl (-OH) and acetamido (-NHCOCHSs) groups act as auxochromes,
modifying the color and intensity of the dye. They do not participate in the primary bonding to
the fiber.

C.l. Reactive Violet 5 (C.l. 18097)

e Chemical Name: A copper complex of 2-(4-Aminophenylsulfonyl)ethyl hydrogen sulfate
diazo, coupled with 4-Aminonaphthalene-1-sulfonic acid.[2]

« CAS Number: 12226-38-9[2][9]

e Molecular Formula: C20H16N3NaszO1s5Sa4 (for the metal complex)[2][9]
e Molecular Weight: 735.59 g/mol [2][9]

The key features of Reactive Violet 5's structure are:

e An Azo Chromophore: Similar to Acid Violet 7, it possesses an azo group, but it is part of a
metal complex, which significantly influences its shade and stability.[2]

e AVinyl Sulfone Reactive Group: The defining feature is the 2-(phenylsulfonyl)ethyl hydrogen
sulfate group (-SO2CH2CH20SO0sH). Under alkaline conditions, this group undergoes an
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elimination reaction to form a highly reactive vinyl sulfone group (-SO2CH=CH3). This is the
moiety that covalently bonds to the substrate.[4]

 Sulfonic Acid Groups: These groups are present to ensure water solubility.

Direct Structural Comparison

The fundamental difference is the presence of the latent vinyl sulfone group in Reactive Violet
5, contrasted with the purely ionic sulfonic acid groups that define the functionality of Acid Violet
7.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


http://brighten.nl/reactive.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175219?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

C.I. Acid Violet 7 (C.I. 18055)

Color Modification

Auxochromes

Azo Chromophore

Y

(-OH, -NHCOCH:)

(N=N-)
+ Aromatic Rings

Ionic Bonding Site

Sulfonic Acid Groups
(-S0s7)

Azo Chromophore

C.I Reactive Violet 5 (C.I. 18097)

Covalent Bonding Site

Vinyl Sulfone Group
(-SO2CH=CH2)

(Copper Complex)
+ Aromatic Rings

Water Solubility

o | Solubilizing Groups

(-S0s7)

© 2026 BenchChem. All rights reserved.

5/9

Tech Support



https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175219?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Fiber-OH

Deprotonation

OH~ (Alkaline pH)

( Dye-S0O2CH2CH20S0s~ )

Activation

Reactive Dye Mechanism (Reactive Violet 5)

Dye-SO2CH=CH2
(Vinyl Sulfone)

Nucleophilic
Addition

Dye-S0O2CH2CH2-O-Fiber
(Covalent Bond)

Nucleophilic
Addition

H* (Acidic pH)

Fiber-NHz

Protopation

Acid Dye Mechanism (Acid Violet 7)

Fiber-NHs*

Electrostatic
Attraction

El ; [Dye-SOs~] [*HsN-Fiber]
Atracton (lonic Bond)

© 2026 BenchChem. All rights reserved.

6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175219?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Prepare Dye Mixture
(AV7 + RV5 in Water)
anect Sample into HPLC)
(Reverse—Phase ci18 Columr)
Gradient Elution
(Water/Acetonitrile)
UV-Vis Detector
(A =530 nm)
(Chromatogram OutpuD

Separated Components \ Separated Components

Peak 1:
Acid Violet 7

Peak 2:
Reactive Violet 5

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1175219?utm_src=pdf-body-img
https://www.benchchem.com/product/b1175219?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175219?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sources

. researchgate.net [researchgate.net]
. worlddyevariety.com [worlddyevariety.com]
. prochemicalanddye.com [prochemicalanddye.com]

. Product List of Reactive Dyes [brighten.nl]

1
2
3
4
¢ 5. Acid Violet 7 - PubChem [pubchem.ncbi.nlm.nih.gov]
6. worlddyevariety.com [worlddyevariety.com]
7. accustandard.com [accustandard.com]
8. chembk.com [chembk.com]

9. Cas 12226-38-9,REACTIVE VIOLET 5 | lookchem [lookchem.com]

¢ To cite this document: BenchChem. [Reactive Violet 7 vs. Acid Violet 7 chemical differences].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1175219#reactive-violet-7-vs-acid-violet-7-chemical-
differences]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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